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Compound of Interest

Compound Name: 1-Chloro-2-methylpropane

Cat. No.: B167039 Get Quote

An In-depth Technical Guide to 1-Chloro-2-
methylpropane
This guide provides comprehensive safety and technical information for 1-chloro-2-
methylpropane, also known as isobutyl chloride. The content is intended for researchers,

scientists, and professionals in drug development who handle this chemical. The information is

compiled from various safety data sheets and chemical suppliers.

Chemical and Physical Properties
1-Chloro-2-methylpropane is a clear, colorless liquid with a characteristic, strong odor.[1] It is

a highly flammable organochlorine compound.[1][2] Its chemical and physical properties are

summarized in the table below.
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Property Value

Molecular Formula C4H9Cl[1][2][3]

Molecular Weight 92.57 g/mol [2][3]

CAS Number 513-36-0[1][2]

Appearance Clear, colorless liquid[1][4]

Odor Strong, characteristic[1]

Boiling Point 68-69 °C (154.4-156.2 °F) at 760 mmHg[1][2][4]

Melting Point -131 °C (-203.8 °F)[1][4]

Flash Point -7 °C (19.4 °F)[1]

Density 0.883 g/mL at 25 °C[4]

Vapor Pressure 120 mmHg at 20 °C[1]

Vapor Density 3.19 (Air = 1)[1]

Water Solubility Insoluble (28 mg/L at 20 °C)[1][4]

Solubility in Other Solvents Miscible with ethanol and ether[4]

Autoignition Temperature 395 °C (743 °F)[1]

Hazard Identification and Safety
1-Chloro-2-methylpropane is classified as a highly flammable liquid and vapor.[1][3] It may

cause skin, eye, and respiratory tract irritation.[3] In case of fire, it can decompose to produce

toxic fumes such as carbon monoxide, carbon dioxide, and hydrogen chloride.[1][4]

GHS Hazard Classification
Flammable Liquids: Category 2[1][5]

Hazard Statements
H225: Highly flammable liquid and vapour.[3][5]
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Precautionary Statements
A comprehensive list of precautionary statements includes:

Prevention: P210, P233, P240, P241, P242, P243, P280[6][5]

Response: P303+P361+P353, P370+P378[6][5]

Storage: P403+P235[6][5]

Disposal: P501[6][5]

Fire and Explosion Data
Due to its low flash point, 1-chloro-2-methylpropane poses a significant fire risk. Its vapors

can form explosive mixtures with air and may travel to a source of ignition and flash back.[1]

Parameter Value

Flash Point -7 °C (19.4 °F)[1]

Flammability Limits in Air Lower: 2.0%

Upper: 8.8%

Suitable Extinguishing Media
Carbon dioxide (CO2), dry chemical, foam, or

water spray.[1][3]

Unsuitable Extinguishing Media Solid streams of water may be ineffective.[3]

Toxicological Information
The toxicological properties of 1-chloro-2-methylpropane have not been fully investigated.[1]

[3][5] However, it is known to be harmful if inhaled, swallowed, or absorbed through the skin.[3]
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Exposure Route Effects

Inhalation

May cause respiratory tract irritation. High vapor

concentrations can lead to symptoms like

headache, dizziness, tiredness, nausea, and

vomiting.[1][3]

Skin Contact May cause skin irritation.[3]

Eye Contact May cause eye irritation.[3]

Ingestion May be harmful if swallowed.[3]

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[3][5]

Experimental Protocols
Handling and Storage
General Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Take precautionary measures against static discharge.[4][5]

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of vapor or mist.[3]

Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed.[3]
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Recommended storage temperature is between 2-8°C.

Incompatible with strong oxidizing agents, strong bases, and active metals like sodium or

potassium.[1]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[1][7]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.[1]

First Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes.[1][6]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards.[1][3]

Spill and Leak Procedures
Small Spills (<50 mL):

Ensure adequate ventilation and eliminate all ignition sources.[8]

Wear appropriate PPE (gloves, eye protection, and respirator if necessary).[7][8]

Absorb the spill with inert material (e.g., sand, vermiculite).[1]
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Collect the absorbed material into a suitable, closed container for disposal.[1][8]

Clean the spill area with soap and water.[7]

Large Spills (>50 mL):

Evacuate the area immediately.[7][8]

If the spill is outside of a fume hood, call emergency services (911), and if safe to do so,

pull the fire alarm and exit the building.[7]

Prevent further leakage or spillage if safe to do so.[3][8]

Do not let the product enter drains.[3][4][8]

Visualizations
Safe Handling Workflow for 1-Chloro-2-methylpropane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL0418130&productDescription=1-CHLRO-2-METHLPROPANE+98+250G&vendorId=VN00024248&countryCode=US&language=en
https://research.uga.edu/docs/CSP1500/1-Chloro-2-methylpropene-513-37-1.docx
https://www.astate.edu/a/ehs/files/CS-016%201-Chloro-2-methylpropene%20SOP.pdf
https://www.astate.edu/a/ehs/files/CS-016%201-Chloro-2-methylpropene%20SOP.pdf
https://research.uga.edu/docs/CSP1500/1-Chloro-2-methylpropene-513-37-1.docx
https://www.astate.edu/a/ehs/files/CS-016%201-Chloro-2-methylpropene%20SOP.pdf
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-methylpropane%201-.pdf
https://research.uga.edu/docs/CSP1500/1-Chloro-2-methylpropene-513-37-1.docx
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-methylpropane%201-.pdf
https://www.chembk.com/en/chem/1-Chloro-2-methylpropane
https://research.uga.edu/docs/CSP1500/1-Chloro-2-methylpropene-513-37-1.docx
https://www.benchchem.com/product/b167039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 1-Chloro-2-methylpropane

1. Conduct Risk Assessment

2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

3. Ensure Proper Ventilation
(Use Chemical Fume Hood)

4. Handle Chemical
- Keep away from ignition sources

- Use non-sparking tools
- Ground equipment

5. Store Properly
- Cool, dry, well-ventilated area

- Tightly sealed container
- Away from incompatibles

6. Dispose of Waste
- Collect in approved container
- Follow institutional protocols

Spill or Exposure Occurs

Incident?

End of Procedure

No

Follow Spill Response Protocol

Yes

Administer First Aid

If exposed

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloro-2-methylpropane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b167039?utm_src=pdf-body-img
https://www.benchchem.com/product/b167039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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